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Compound of Interest

Compound Name: C12-15 PARETH-2

Cat. No.: B1166982 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemical compounds such as C12-15 Pareth-2. This

document provides essential, immediate safety and logistical information, including operational

and disposal plans, to foster a safe and efficient laboratory environment. By offering

procedural, step-by-step guidance, this content aims to be a preferred source for laboratory

safety and chemical handling information, building trust by providing value beyond the product

itself.

Personal Protective Equipment (PPE) and Exposure
Limits
While specific occupational exposure limits (OELs) for C12-15 Pareth-2 have not been

established by major regulatory bodies such as the Occupational Safety and Health

Administration (OSHA) or the American Conference of Governmental Industrial Hygienists

(ACGIH), it is crucial to handle this non-ionic surfactant with appropriate care to minimize

exposure. The following table summarizes the recommended personal protective equipment.
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PPE Category Item Specification Justification

Hand Protection Gloves

Nitrile or Neoprene

gloves are

recommended for

incidental contact. For

prolonged contact,

consult glove

manufacturer's

chemical resistance

data.

Provides a barrier

against skin contact,

which can cause

irritation. Nitrile and

neoprene offer good

resistance to a range

of chemicals.

Eye Protection
Safety Glasses or

Goggles

ANSI Z87.1 certified,

with side shields.

Protects eyes from

splashes and aerosols

that could cause

irritation or injury.

Body Protection Laboratory Coat
Standard, full-length,

buttoned.

Prevents

contamination of

personal clothing and

protects the skin from

accidental spills.

Respiratory Protection Not generally required

Use in a well-

ventilated area. If

aerosols are

generated, use a

NIOSH-approved

respirator with an

organic vapor

cartridge.

C12-15 Pareth-2 is

not highly volatile, but

inhalation of aerosols

should be avoided.

Operational Plan: Safe Handling from Receipt to
Disposal
A systematic approach is critical for the safe handling of C12-15 Pareth-2 in a laboratory

setting.
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Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents. Keep containers tightly closed when not in use.

Handling and Use
Engineering Controls: Handle C12-15 Pareth-2 in a well-ventilated area. A fume hood may

be necessary if there is a potential for aerosol generation.

Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly after handling the substance.

Spill Management: In the event of a spill, immediately contain the material with an inert

absorbent (e.g., sand, vermiculite).[1] Scoop up the absorbed material and place it into a

suitable, labeled container for disposal.[1] Clean the spill area with soap and water.

Disposal Plan
Proper disposal of C12-15 Pareth-2 and its containers is essential to prevent environmental

contamination.

Waste Characterization: Although C12-15 Pareth-2 is reported to be readily biodegradable, it

is crucial to consult local, state, and federal regulations for proper waste classification.[2]

Waste Collection: Collect waste C12-15 Pareth-2 and contaminated materials in designated,

properly labeled, and sealed containers.

Disposal of Empty Containers: Triple rinse empty containers with a suitable solvent (e.g.,

water). The rinsate should be collected and disposed of as chemical waste. Puncture the

container to prevent reuse.

Final Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

facility. Do not dispose of it down the drain unless permitted by local regulations for dilute,

non-hazardous solutions.[3][4]
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Experimental Protocols
While no specific experimental protocols for C12-15 Pareth-2 were found, the following general

procedures for handling non-ionic surfactants in a laboratory setting should be followed.

Protocol 1: Preparation of an Aqueous Solution
Don appropriate PPE: Wear nitrile or neoprene gloves, a lab coat, and safety glasses.

Work in a ventilated area: Perform the procedure in a chemical fume hood or a well-

ventilated area.

Weigh the surfactant: Accurately weigh the required amount of C12-15 Pareth-2 in a clean,

tared beaker.

Add the solvent: Slowly add the desired solvent (e.g., deionized water) to the beaker while

stirring gently with a magnetic stirrer to avoid excessive foaming.

Ensure complete dissolution: Continue stirring until the surfactant is fully dissolved.

Label the solution: Clearly label the container with the name of the solution, concentration,

date of preparation, and your initials.
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Workflow for Safe Handling of C12-15 PARETH-2
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Caption: A logical workflow for the safe handling of C12-15 PARETH-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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